N-(4-chlorobenzyl)butanamide

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]butanamide
• InChI: InChI=1S/C11H14ClNO/c1-2-3-11(14)13-8-9-4-6-10(12)7-5-9/h4-7H,2-3,8H2,1H3,(H,13,14)
• InChI Key: AOLOVPRVWXNVRZ-UHFFFAOYSA-N
• SMILES: CCCC(=O)NCC1=CC=C(C=C1)Cl

Description

N-(4-chlorobenzyl)butanamide is a chemical compound that belongs to the class of amides. It is commonly used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)butanamide is not fully understood. However, it is known to act as a partial agonist at the CB1 receptor, which is a member of the GPCR family. The CB1 receptor is primarily found in the central nervous system and is involved in the regulation of various physiological processes such as pain, mood, and appetite.
Biochemical and Physiological Effects
N-(4-chlorobenzyl)butanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of GPCRs, including the CB1 receptor. It has also been shown to have analgesic, anti-inflammatory, and antiemetic effects. Additionally, N-(4-chlorobenzyl)butanamide has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorobenzyl)butanamide in lab experiments is its unique properties as a ligand for GPCRs. It has also been shown to have a variety of biochemical and physiological effects, which make it a useful tool for studying various physiological processes. However, one of the limitations of using N-(4-chlorobenzyl)butanamide is the lack of information regarding its long-term effects.

Future Directions

There are several future directions for the use of N-(4-chlorobenzyl)butanamide in scientific research. One area of interest is the study of the endocannabinoid system and its role in various physiological processes. Another area of interest is the development of novel ligands for GPCRs, including the CB1 receptor. Additionally, further research is needed to fully understand the mechanism of action and long-term effects of N-(4-chlorobenzyl)butanamide.
Conclusion
In conclusion, N-(4-chlorobenzyl)butanamide is a useful tool in scientific research due to its unique properties as a ligand for GPCRs. It has been shown to have a variety of biochemical and physiological effects, which make it a useful tool for studying various physiological processes. However, further research is needed to fully understand its mechanism of action and long-term effects.

Synthesis Methods

N-(4-chlorobenzyl)butanamide can be synthesized using a variety of methods. One of the most common methods is the reaction of 4-chlorobenzyl chloride and butanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain pure N-(4-chlorobenzyl)butanamide.

Scientific Research Applications

N-(4-chlorobenzyl)butanamide is widely used in scientific research due to its unique properties. It is commonly used as a ligand in the study of G protein-coupled receptors (GPCRs). GPCRs are a large family of proteins that play a crucial role in signal transduction pathways. N-(4-chlorobenzyl)butanamide is also used in the study of the endocannabinoid system, which is involved in the regulation of various physiological processes such as pain, appetite, and mood.